Cas no 946360-12-9 (ethyl 2-(3-phenylpropanamido)-1,3-benzothiazole-6-carboxylate)

• Product Name: ethyl 2-(3-phenylpropanamido)-1,3-benzothiazole-6-carboxylate
• CAS No: 946360-12-9
• MF: C₁₉H₁₈N₂O₃S
• MW: 354.422823429108
• CID: 6059916
• PubChem ID: 4140265
• Update Time: 2025-10-17

ethyl 2-(3-phenylpropanamido)-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-phenylpropanamido)-1,3-benzothiazole-6-carboxylate
• 6-Benzothiazolecarboxylic acid, 2-[(1-oxo-3-phenylpropyl)amino]-, ethyl ester
• F1300-0179
• ethyl 2-(3-phenylpropanoylamino)-1,3-benzothiazole-6-carboxylate
• ethyl 2-(3-phenylpropanamido)benzo[d]thiazole-6-carboxylate
• SR-01000908564-1
• SR-01000908564
• 946360-12-9
• AKOS005134030

• Inchi： 1S/C19H18N2O3S/c1-2-24-18(23)14-9-10-15-16(12-14)25-19(20-15)21-17(22)11-8-13-6-4-3-5-7-13/h3-7,9-10,12H,2,8,11H2,1H3,(H,20,21,22)
• InChI Key： FJRJSGWLLUECFY-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OCC)=O)=CC=C2N=C1NC(=O)CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 354.10381361g/mol
• Monoisotopic Mass: 354.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• pka: 9.74±0.70(Predicted)

Additional information on ethyl 2-(3-phenylpropanamido)-1,3-benzothiazole-6-carboxylate

Introduction to Ethyl 2-(3-phenylpropanamido)-1,3-benzothiazole-6-carboxylate (CAS No. 946360-12-9)

Ethyl 2-(3-phenylpropanamido)-1,3-benzothiazole-6-carboxylate (CAS No. 946360-12-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of ethyl 2-(3-phenylpropanamido)-1,3-benzothiazole-6-carboxylate make it a promising candidate for further investigation in drug discovery and development.

The core structure of this compound is a benzothiazole ring, which is substituted with an ethyl ester group at the 6-position and an amide group derived from 3-phenylpropanoic acid at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The ethyl ester group enhances the lipophilicity of the compound, potentially improving its membrane permeability and bioavailability. The amide linkage, on the other hand, contributes to the compound's ability to form hydrogen bonds, which can be crucial for interactions with biological targets.

Recent studies have highlighted the potential therapeutic applications of ethyl 2-(3-phenylpropanamido)-1,3-benzothiazole-6-carboxylate. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, ethyl 2-(3-phenylpropanamido)-1,3-benzothiazole-6-carboxylate has also shown promising anticancer activity. Research conducted by a team at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic profile of ethyl 2-(3-phenylpropanamido)-1,3-benzothiazole-6-carboxylate has been evaluated in preclinical studies. These studies have shown that the compound has favorable oral bioavailability and a reasonable half-life in plasma, making it suitable for further development as an oral therapeutic agent. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

In terms of safety and toxicity, preliminary assessments have indicated that ethyl 2-(3-phenylpropanamido)-1,3-benzothiazole-6-carboxylate is well-tolerated at therapeutic doses. However, comprehensive toxicological studies are required to fully evaluate its safety profile before it can be advanced to clinical trials.

The synthesis of ethyl 2-(3-phenylpropanamido)-1,3-benzothiazole-6-carboxylate involves several steps, including the preparation of the benzothiazole core and subsequent functionalization with the ethyl ester and amide groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves coupling a benzothiazole carboxylic acid with an amine derivative using a coupling reagent such as EDC or HATU.

The potential applications of ethyl 2-(3-phenylpropanamido)-1,3-benzothiazole-6-carboxylate extend beyond its direct therapeutic use. The compound can serve as a valuable tool for studying biological processes and validating new drug targets. Its ability to modulate specific signaling pathways makes it a useful probe for investigating the mechanisms underlying various diseases.

In conclusion, ethyl 2-(3-phenylpropanamido)-1,3-benzothiazole-6-carboxylate (CAS No. 946360-12-9) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel treatments for inflammatory diseases and cancer.